molecular formula C12H11NO3 B8386873 8-(2-Propynyloxy)-5-hydroxy-3,4-dihydrocarbostyril

8-(2-Propynyloxy)-5-hydroxy-3,4-dihydrocarbostyril

Cat. No.: B8386873
M. Wt: 217.22 g/mol
InChI Key: JUDPUVVHQWZKNL-UHFFFAOYSA-N
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Description

8-(2-Propynyloxy)-5-hydroxy-3,4-dihydrocarbostyril is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11NO3

Molecular Weight

217.22 g/mol

IUPAC Name

5-hydroxy-8-prop-2-ynoxy-3,4-dihydro-1H-quinolin-2-one

InChI

InChI=1S/C12H11NO3/c1-2-7-16-10-5-4-9(14)8-3-6-11(15)13-12(8)10/h1,4-5,14H,3,6-7H2,(H,13,15)

InChI Key

JUDPUVVHQWZKNL-UHFFFAOYSA-N

Canonical SMILES

C#CCOC1=C2C(=C(C=C1)O)CCC(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2 liters of acetone and 500 ml of water were added to 150 g of 5,8-dihydroxy-3,4-dihydrocarbostyril, and 138 g of potassium carbonate and 150 g of 2-propynyl bromide were further added thereto. The resulting mixture was heated while refluxing for 3 hours on a water bath. After completion of the reaction, the acetone and the 2-propynyl bromide were evaporated under reduced pressure, and the residue was made acidic with concentrated hydrochloric acid. The mixture was extracted with chloroform, and the chloroform layer was washed with water and dried over anhydrous sodium sulfate. The chloroform was evaporated under reduced pressure, and the residual crystals were recrystallized from isopropanol-diethyl ether to obtain 110 g of 8-(2-propynyloxy)-5-hydroxy-3,4-dihydrocarbostyril having a melting point of 141°-142° C.
Quantity
2 L
Type
reactant
Reaction Step One
Quantity
150 g
Type
reactant
Reaction Step One
Quantity
138 g
Type
reactant
Reaction Step One
Quantity
150 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One

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